![molecular formula C42H38N4O6S2 B2965623 N-[2-methyl-4-[3-methyl-4-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]phenyl]phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide CAS No. 325977-34-2](/img/structure/B2965623.png)
N-[2-methyl-4-[3-methyl-4-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]phenyl]phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide
Description
N-[2-methyl-4-[3-methyl-4-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]phenyl]phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C42H38N4O6S2 and its molecular weight is 758.91. The purity is usually 95%.
BenchChem offers high-quality N-[2-methyl-4-[3-methyl-4-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]phenyl]phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-methyl-4-[3-methyl-4-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]phenyl]phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis
F0301-0263: serves as a versatile reagent in organic synthesis. Its structure allows it to participate in various chemical reactions, contributing to the synthesis of complex organic molecules. For instance, it can act as a precursor for the formation of amide bonds in the construction of peptides or as a building block in the synthesis of larger, more complex organic frameworks .
Medicinal Chemistry
In medicinal chemistry, F0301-0263 is utilized for the design and development of new pharmaceutical compounds. Its biphenyl structure is particularly useful in the creation of molecules with potential therapeutic effects, such as inhibitors for certain enzymes or receptors .
Material Science
This compound’s robust structure makes it an excellent candidate for the development of new materials. In material science, it can be used to create polymers with specific properties, such as increased durability or enhanced electrical conductivity .
Catalysis
F0301-0263: can also act as a ligand for catalysts in chemical reactions. Its ability to bind to metals and influence their reactivity makes it valuable in catalytic processes, potentially improving efficiency and selectivity .
Analytical Chemistry
In analytical chemistry, derivatives of F0301-0263 could be employed as standards or reagents in various analytical techniques. Its stable structure allows for precise measurements and can help in the identification and quantification of other substances .
Environmental Chemistry
The compound’s potential for forming stable complexes with various metals can be harnessed in environmental chemistry for the removal of heavy metals from wastewater or as part of sensors for detecting environmental pollutants .
properties
IUPAC Name |
N-[2-methyl-4-[3-methyl-4-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]phenyl]phenyl]-4-[methyl(phenyl)sulfamoyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H38N4O6S2/c1-29-27-33(19-25-39(29)43-41(47)31-15-21-37(22-16-31)53(49,50)45(3)35-11-7-5-8-12-35)34-20-26-40(30(2)28-34)44-42(48)32-17-23-38(24-18-32)54(51,52)46(4)36-13-9-6-10-14-36/h5-28H,1-4H3,(H,43,47)(H,44,48) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVNSLIXYCHHKNQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4)C)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N(C)C6=CC=CC=C6 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H38N4O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
758.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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